Cas no 2228773-54-2 (3-(2-bromoethyl)-5-methyl-1,2-oxazole)

• Product Name: 3-(2-bromoethyl)-5-methyl-1,2-oxazole
• CAS No: 2228773-54-2
• MF: C₆H₈BrNO
• MW: 190.03782081604
• CID: 6449550
• PubChem ID: 155970240
• Update Time: 2025-11-01

3-(2-bromoethyl)-5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)-5-methyl-1,2-oxazole
• Isoxazole, 3-(2-bromoethyl)-5-methyl-

• Inchi： 1S/C6H8BrNO/c1-5-4-6(2-3-7)8-9-5/h4H,2-3H2,1H3
• InChI Key： KDTJWOGMVPQPAG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CCBr)=N1

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Boiling Point: 236.9±25.0 °C(Predicted)
• pka: -2.19±0.12(Predicted)

Additional information on 3-(2-bromoethyl)-5-methyl-1,2-oxazole

3-(2-Bromoethyl)-5-Methyl-1,2-Oxazole: A Comprehensive Overview

CAS No. 2228773-54-2, also known as 3-(2-bromoethyl)-5-methyl-1,2-oxazole, is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This article provides a detailed overview of the compound, including its synthesis, chemical structure, physical properties, and potential applications.

Chemical Structure and Synthesis: 3-(2-bromoethyl)-5-methyl-1,2-oxazole is a heterocyclic compound with a molecular formula of C7H9BrNO. The compound features a five-membered oxazole ring with a bromoethyl substituent at the 3-position and a methyl group at the 5-position. The synthesis of this compound typically involves the reaction of 2-bromoethanol with 5-methyl-1,2-oxazole under appropriate conditions. Recent studies have explored various synthetic routes to improve yield and purity, including the use of green chemistry principles to minimize environmental impact.

Physical Properties: 3-(2-bromoethyl)-5-methyl-1,2-oxazole is a colorless to pale yellow liquid at room temperature. It has a molecular weight of approximately 199.06 g/mol and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. The compound's boiling point is around 180°C at atmospheric pressure, and it has a density of about 1.48 g/cm³. These physical properties make it suitable for various laboratory and industrial applications.

Spectroscopic Analysis: The characterization of 3-(2-bromoethyl)-5-methyl-1,2-oxazole has been extensively studied using various spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structure of the compound. The ¹H NMR spectrum shows characteristic peaks for the methyl group at around 2.4 ppm and the bromoethyl protons at around 3.4 ppm. Additionally, mass spectrometry (MS) has been employed to determine the molecular weight and confirm the presence of the bromine atom.

Biological Activity: Recent research has focused on the biological activity of 3-(2-bromoethyl)-5-methyl-1,2-oxazole. Studies have shown that this compound exhibits moderate antibacterial activity against several Gram-positive and Gram-negative bacteria. In particular, it has demonstrated efficacy against Staphylococcus aureus and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. However, further research is needed to fully understand its mode of action and potential therapeutic applications.

Pharmaceutical Applications: The potential pharmaceutical applications of 3-(2-bromoethyl)-5-methyl-1,2-oxazole are an area of active investigation. Its antibacterial properties make it a promising candidate for the development of new antibiotics to combat drug-resistant bacterial infections. Additionally, preliminary studies have suggested that the compound may have antiviral activity against certain RNA viruses, although more extensive research is required to validate these findings.

Materials Science Applications: Beyond its biological activity, 3-(2-bromoethyl)-5-methyl-1,2-oxazole has also shown promise in materials science applications. Its unique chemical structure makes it an attractive building block for the synthesis of functional polymers and materials with tailored properties. For example, researchers have explored its use in the development of conductive polymers for electronic devices and as a precursor for advanced coatings with improved adhesion and durability.

Safety Considerations: While 3-(2-bromoethyl)-5-methyl-1,2-oxazole is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity with certain chemicals and potential for skin irritation or eye damage upon contact. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

Conclusion: In summary, 3-(2-bromoethyl)-5-methyl-1,2-oxazole (CAS No. 2228773-54-2) is a versatile compound with unique chemical properties that make it suitable for various applications in pharmaceuticals and materials science. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in modern scientific endeavors.